Cas no 1171480-55-9 (2-{6-(pyrrolidin-1-yl)pyrimidin-4-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide)

• Product Name: 2-{6-(pyrrolidin-1-yl)pyrimidin-4-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide
• CAS No: 1171480-55-9
• MF: C₁₇H₁₇F₃N₄OS
• MW: 382.403292417526
• CID: 5939474
• PubChem ID: 44071678
• Update Time: 2025-10-29

2-{6-(pyrrolidin-1-yl)pyrimidin-4-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{6-(pyrrolidin-1-yl)pyrimidin-4-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide
• 2-(6-pyrrolidin-1-ylpyrimidin-4-yl)sulfanyl-N-[2-(trifluoromethyl)phenyl]acetamide
• 2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]sulfanyl}-N-[2-(trifluoromethyl)phenyl]acetamide
• F5686-0464
• 2-((6-(pyrrolidin-1-yl)pyrimidin-4-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide
• AKOS024517119
• 1171480-55-9

• Inchi： 1S/C17H17F3N4OS/c18-17(19,20)12-5-1-2-6-13(12)23-15(25)10-26-16-9-14(21-11-22-16)24-7-3-4-8-24/h1-2,5-6,9,11H,3-4,7-8,10H2,(H,23,25)
• InChI Key： POHHMYXNHGMYOK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C(F)(F)F)(=O)CSC1=CC(N2CCCC2)=NC=N1

Computed Properties

• Exact Mass: 382.10751684g/mol
• Monoisotopic Mass: 382.10751684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 83.4Ų

Additional information on 2-{6-(pyrrolidin-1-yl)pyrimidin-4-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide

Comprehensive Overview of 2-{6-(pyrrolidin-1-yl)pyrimidin-4-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide (CAS No. 1171480-55-9)

In the rapidly evolving field of pharmaceutical and chemical research, 2-{6-(pyrrolidin-1-yl)pyrimidin-4-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide (CAS No. 1171480-55-9) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrimidine and pyrrolidine structural motifs, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its sulfanyl and trifluoromethyl functional groups, which contribute to its distinctive chemical properties and biological activity.

The compound's CAS No. 1171480-55-9 serves as a critical identifier in global chemical databases, ensuring accurate referencing in scientific literature and regulatory documents. Its complex name, 2-{6-(pyrrolidin-1-yl)pyrimidin-4-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide, reflects its intricate molecular architecture, which combines a pyrimidine core with a pyrrolidine substituent and a trifluoromethylphenyl moiety. This structural diversity makes it a valuable candidate for exploring structure-activity relationships (SAR) in medicinal chemistry.

Recent trends in pharmaceutical research highlight a growing demand for compounds with heterocyclic frameworks, such as pyrimidines and pyrrolidines, due to their versatility in interacting with biological targets. The inclusion of a sulfanyl group in 2-{6-(pyrrolidin-1-yl)pyrimidin-4-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide enhances its potential as a kinase inhibitor, a class of molecules that has gained prominence in oncology and inflammatory disease research. Additionally, the trifluoromethyl group is known to improve metabolic stability and bioavailability, making this compound a promising scaffold for further optimization.

From a synthetic chemistry perspective, the preparation of 2-{6-(pyrrolidin-1-yl)pyrimidin-4-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide involves multi-step organic transformations, including nucleophilic substitution and amide coupling reactions. These processes are meticulously optimized to achieve high yields and purity, as impurities can significantly impact the compound's performance in biological assays. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize the compound and ensure its integrity.

The therapeutic potential of 2-{6-(pyrrolidin-1-yl)pyrimidin-4-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide is a subject of ongoing investigation. Preliminary studies suggest its relevance in targeting protein kinases, which play pivotal roles in cell signaling pathways. Dysregulation of these kinases is implicated in various diseases, including cancer and autoimmune disorders. As such, this compound aligns with the current focus on precision medicine and targeted therapies, which aim to develop treatments with fewer side effects and greater efficacy.

In the context of drug discovery, the compound's lipophilicity and molecular weight are carefully evaluated to ensure compliance with Lipinski's Rule of Five, a guideline for predicting oral bioavailability. Its solubility and stability under physiological conditions are also critical parameters assessed during preclinical development. These factors collectively influence its suitability as a lead compound for further optimization and clinical translation.

Beyond its pharmaceutical applications, 2-{6-(pyrrolidin-1-yl)pyrimidin-4-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide is of interest to researchers in chemical biology and proteomics. Its ability to selectively bind to specific proteins makes it a valuable tool for elucidating biological pathways and identifying novel drug targets. This aligns with the broader scientific community's emphasis on mechanistic studies and target validation, which are essential for advancing our understanding of complex diseases.

The compound's patent landscape and intellectual property status are also areas of active scrutiny, as they determine its commercial viability and potential for development into a marketable drug. Companies and academic institutions are investing in high-throughput screening (HTS) campaigns to identify derivatives of 2-{6-(pyrrolidin-1-yl)pyrimidin-4-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide with enhanced potency and selectivity. Such efforts are driven by the increasing demand for small-molecule therapeutics in the pharmaceutical industry.

In summary, 2-{6-(pyrrolidin-1-yl)pyrimidin-4-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide (CAS No. 1171480-55-9) represents a compelling example of modern medicinal chemistry innovation. Its unique structural features, combined with its potential therapeutic applications, make it a focal point for researchers exploring new avenues in drug design and chemical biology. As the scientific community continues to unravel its mechanisms of action and optimize its properties, this compound may pave the way for groundbreaking discoveries in the years to come.